Cas no 1446002-39-6 (5-Bromo-N,2-dimethoxybenzenesulfonamide)

5-Bromo-N,2-dimethoxybenzenesulfonamide is a sulfonamide derivative characterized by its bromo and dimethoxy functional groups, which contribute to its utility in organic synthesis and pharmaceutical research. The compound's structural features, including the electron-withdrawing sulfonamide moiety and electron-donating methoxy groups, make it a versatile intermediate for constructing complex molecules. Its bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in medicinal chemistry for the development of sulfonamide-based therapeutics, where its stability and modifiable scaffold are advantageous. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
5-Bromo-N,2-dimethoxybenzenesulfonamide structure
1446002-39-6 structure
Product Name:5-Bromo-N,2-dimethoxybenzenesulfonamide
CAS No:1446002-39-6
MF:C8H10BrNO4S
MW:296.138300418854
CID:2135867
Update Time:2025-05-20

5-Bromo-N,2-dimethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N,2-dimethoxyBenzenesulfonamide
    • VPSYMLKVWWNCNX-UHFFFAOYSA-N
    • AM86596
    • 5-Bromo-2,N-dimethoxy-benzenesulfonamide
    • 5-Bromo-N,2-dimethoxybenzenesulfonamide
    • Inchi: 1S/C8H10BrNO4S/c1-13-7-4-3-6(9)5-8(7)15(11,12)10-14-2/h3-5,10H,1-2H3
    • InChI Key: VPSYMLKVWWNCNX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)S(NOC)(=O)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Topological Polar Surface Area: 73

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 387.9±52.0 °C at 760 mmHg
  • Flash Point: 113.7±27.9 °C

5-Bromo-N,2-dimethoxybenzenesulfonamide Security Information

5-Bromo-N,2-dimethoxybenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B011558-250mg
5-Bromo-N,2-dimethoxybenzenesulfonamide
1446002-39-6
250mg
$ 280.00 2022-06-07
TRC
B011558-500mg
5-Bromo-N,2-dimethoxybenzenesulfonamide
1446002-39-6
500mg
$ 465.00 2022-06-07

Additional information on 5-Bromo-N,2-dimethoxybenzenesulfonamide

5-Bromo-N,2-Dimethoxybenzenesulfonamide (CAS No. 1446002-39-6): A Comprehensive Overview

5-Bromo-N,2-dimethoxybenzenesulfonamide (CAS No. 1446002-39-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent, two methoxy groups, and a sulfonamide functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The sulfonamide functional group is a key structural element in many pharmaceuticals, known for its ability to form hydrogen bonds and interact with biological targets. The presence of the bromo substituent and the methoxy groups further enhances the compound's pharmacological properties by modulating its lipophilicity, solubility, and metabolic stability. These attributes make 5-Bromo-N,2-dimethoxybenzenesulfonamide an attractive candidate for drug discovery and development.

Recent studies have explored the potential of 5-Bromo-N,2-dimethoxybenzenesulfonamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's activity as an inhibitor of specific enzymes involved in cancer cell proliferation. The results demonstrated that 5-Bromo-N,2-dimethoxybenzenesulfonamide exhibited potent inhibitory effects on these enzymes, suggesting its potential as an anticancer agent.

In another study, researchers at the University of California explored the use of 5-Bromo-N,2-dimethoxybenzenesulfonamide as a probe for studying protein-protein interactions. The compound's ability to selectively bind to specific protein targets was found to be highly valuable in elucidating the mechanisms underlying various cellular processes. This application highlights the compound's utility in both basic research and drug development.

The synthesis of 5-Bromo-N,2-dimethoxybenzenesulfonamide has been well-documented in the literature. A common synthetic route involves the reaction of 5-bromo-1,3-dimethoxybenzene with sulfuryl chloride to form the corresponding sulfonyl chloride intermediate, followed by nucleophilic substitution with ammonia or a primary amine. This method provides a straightforward and efficient pathway to produce high-purity 5-Bromo-N,2-dimethoxybenzenesulfonamide suitable for both research and industrial applications.

The physicochemical properties of 5-Bromo-N,2-dimethoxybenzenesulfonamide have also been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 140 to 145°C. Its solubility profile is influenced by the presence of the methoxy groups and the sulfonamide functional group, making it moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties are crucial for optimizing its use in biological assays and formulation development.

In terms of safety and handling, 5-Bromo-N,2-dimethoxybenzenesulfonamide should be managed with standard laboratory precautions due to its chemical reactivity and potential for causing skin or eye irritation. It is important to handle the compound in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future prospects for 5-Bromo-N,2-dimethoxybenzenesulfonamide are promising. Ongoing research continues to uncover new applications for this compound in areas such as cancer therapy, neurodegenerative diseases, and inflammatory disorders. Additionally, advancements in synthetic methodologies and analytical techniques are expected to further enhance our understanding of its structure-activity relationships (SAR) and improve its therapeutic potential.

In conclusion, 5-Bromo-N,2-dimethoxybenzenesulfonamide (CAS No. 1446002-39-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery and development. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological systems and developing novel therapeutic agents.

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